Cas no 1361670-53-2 (2,2',3',6'-Tetrachlorobiphenyl-4-carboxylic acid)

• Product Name: 2,2',3',6'-Tetrachlorobiphenyl-4-carboxylic acid
• CAS No: 1361670-53-2
• MF: C₁₃H₆Cl₄O₂
• MW: 335.997539997101
• CID: 4999521
• Update Time: 2025-05-25

2,2',3',6'-Tetrachlorobiphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2',3',6'-Tetrachlorobiphenyl-4-carboxylic acid

• Inchi： 1S/C13H6Cl4O2/c14-8-3-4-9(15)12(17)11(8)7-2-1-6(13(18)19)5-10(7)16/h1-5H,(H,18,19)
• InChI Key： UVYAVPAEGQTZKP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3

Additional information on 2,2',3',6'-Tetrachlorobiphenyl-4-carboxylic acid

Comprehensive Overview of 2,2',3',6'-Tetrachlorobiphenyl-4-carboxylic acid (CAS No. 1361670-53-2)

2,2',3',6'-Tetrachlorobiphenyl-4-carboxylic acid (CAS No. 1361670-53-2) is a chlorinated biphenyl derivative that has garnered significant attention in environmental and analytical chemistry research. This compound, often abbreviated as TCB-COOH, is a metabolite of polychlorinated biphenyls (PCBs), which are persistent organic pollutants (POPs) with widespread environmental distribution. Researchers are increasingly focusing on TCB-COOH due to its role in understanding PCB degradation pathways and its potential applications in bioremediation studies.

The structural uniqueness of 2,2',3',6'-Tetrachlorobiphenyl-4-carboxylic acid lies in its tetra-chlorinated biphenyl backbone with a carboxylic acid functional group. This modification enhances its polarity compared to parent PCBs, making it a critical target for analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Recent studies highlight its relevance in environmental monitoring, particularly in water and soil samples contaminated with PCB residues. The demand for PCB metabolite analysis has surged, driven by stricter environmental regulations and public awareness of sustainable pollution control.

One of the most searched questions about CAS No. 1361670-53-2 revolves around its toxicity profile and ecological impact. While TCB-COOH is less persistent than its parent compounds, its interactions with microbial communities in soil and aquatic systems remain a hot topic. Researchers are exploring its biodegradability using advanced microbial consortia, aligning with the global push for green chemistry solutions. Additionally, its potential as a biomarker for PCB exposure in wildlife and humans has sparked interest in ecotoxicology studies.

From a synthetic chemistry perspective, 2,2',3',6'-Tetrachlorobiphenyl-4-carboxylic acid serves as a valuable intermediate for designing specialty chemicals with reduced environmental persistence. Its carboxyl group allows for further derivatization, enabling applications in material science and pharmaceutical research. Recent patents highlight its use in developing fluorescent probes for detecting PCB contamination, a technique gaining traction in real-time environmental sensing.

The analytical challenges associated with CAS No. 1361670-53-2 include its low volatility and matrix effects in complex samples. Innovations in sample preparation techniques, such as solid-phase extraction (SPE) and QuEChERS, have improved detection limits. These advancements address the growing need for ultra-trace analysis in compliance with the Stockholm Convention on POPs. Laboratories worldwide are adopting ISO 17025-accredited methods for quantifying TCB-COOH, reflecting its regulatory significance.

In the context of circular economy initiatives, 2,2',3',6'-Tetrachlorobiphenyl-4-carboxylic acid is being studied for its role in waste valorization. Scientists are investigating enzymatic systems that can convert PCB metabolites into value-added products, such as bioplastics precursors. This aligns with the United Nations Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production). The compound’s versatility makes it a candidate for green synthesis routes, reducing reliance on hazardous reagents.

Future research directions for CAS No. 1361670-53-2 include exploring its structure-activity relationships (SAR) with biological receptors and optimizing photocatalytic degradation methods. With increasing public interest in microplastic pollution and emerging contaminants, TCB-COOH serves as a model compound for understanding pollutant fate and transport. Collaborative efforts between academia and industry are essential to unlock its full potential in environmental biotechnology.